Cas no 75566-54-0 ((7-Methoxy-1-benzofuran-2-yl)methanol)

• Product Name: (7-Methoxy-1-benzofuran-2-yl)methanol
• CAS No: 75566-54-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD12047731
• CID: 1084826
• PubChem ID: 11788606
• Update Time: 2025-04-23

(7-Methoxy-1-benzofuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-Benzofuranmethanol
• (7-methoxy-1-benzofuran-2-yl)methanol
• MFCD12047731
• 75566-54-0
• 7-methoxy-benzofuran-2-ylmethanol
• AKOS005208281
• VXDZMYNEZZENIT-UHFFFAOYSA-N
• CS-0303259
• 2-hydroxymethyl-7-methoxybenzofuran
• DTXSID70472639
• F2147-0218
• EN300-239023
• (7-methoxybenzofuran-2-yl)methanol
• 7-Methoxybenzofuran-2-yl-methanol
• 2-Benzofuranmethanol, 7-methoxy-
• SY045638
• SCHEMBL73352
• 2-(Hydroxymethyl)-7-methoxybenzofuran
• 7-methoxybenzofuran-2-ylmethanol
• A915150
• AC6761
• (7-Methoxy-1-benzofuran-2-yl)methanol

• MDL： MFCD12047731
• Inchi： 1S/C10H10O3/c1-12-9-4-2-3-7-5-8(6-11)13-10(7)9/h2-5,11H,6H2,1H3
• InChI Key： VXDZMYNEZZENIT-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (7-Methoxy-1-benzofuran-2-yl)methanol

7-Methoxy-2-Benzofuranmethanol: A Comprehensive Overview

7-Methoxy-2-benzofuranmethanol (CAS No. 75566-54-0) is a structurally unique organic compound belonging to the benzofuran family. This compound has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields, including pharmacology, material science, and organic synthesis. The molecule consists of a benzofuran ring system with a methoxy group at the 7-position and a hydroxymethyl group at the 2-position, making it a versatile building block for further chemical modifications.

The synthesis of 7-methoxy-2-benzofuranmethanol has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral drug discovery. Additionally, the use of green chemistry principles in its synthesis has become a focal point, with efforts directed toward reducing environmental impact and improving process efficiency.

One of the most compelling aspects of 7-methoxy-2-benzofuranmethanol is its biological activity. Studies have demonstrated that this compound exhibits potent antioxidant properties, which make it a promising candidate for applications in the development of natural product-derived therapeutics. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its potential role in anticancer therapy. Recent research highlights its ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a novel avenue for targeted cancer treatment.

In the realm of material science, 7-methoxy-2-benzofuranmethanol has shown potential as a precursor for advanced materials such as conductive polymers and optoelectronic devices. Its aromatic structure and functional groups provide opportunities for designing materials with tailored electronic properties. Researchers have explored its use in constructing self-healing polymers, where its hydroxymethyl group plays a critical role in enabling dynamic covalent bonds that facilitate self-repair mechanisms.

The chemical stability and reactivity of 7-methoxy-2-benzofuranmethanol have also been subjects of extensive research. Studies reveal that the methoxy group at the 7-position significantly influences the compound's reactivity toward nucleophilic substitutions and electrophilic aromatic substitutions. This understanding has facilitated the design of novel synthetic routes for complex molecules incorporating benzofuran frameworks.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize 7-methoxy-2-benzofuranmethanol with unprecedented precision. These advancements have not only improved our understanding of its molecular structure but also enabled the development of robust analytical methods for quality control in industrial settings.

In conclusion, 7-methoxy-2-benzofuranmethanol (CAS No. 75566-54-0) stands as a testament to the intricate beauty of organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a valuable compound in both academic research and industrial development. As research continues to unravel its potential, this compound is poised to make significant contributions to the advancement of science and technology.